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Compound of Interest

Compound Name: Allyl tribromoacetate

Cat. No.: B15486424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Allyl
Tribromoacetate. Due to the limited availability of a comprehensive Safety Data Sheet (SDS)
for this specific compound, this document compiles available data and provides guidance
based on structurally related compounds and general principles of handling halogenated
organic molecules.

Chemical Identification

Identifier Value

IUPAC Name prop-2-enyl 2,2,2-tribromoacetate
Molecular Formula CsHsBrsOz[1]

Molecular Weight 336.8 g/mol [1]

CAS Number 4640-27-9

Physical and Chemical Properties

Specific experimental data for the physical and chemical properties of Allyl Tribromoacetate
are not readily available in the public domain. The following table provides estimated values or
data from a structurally similar compound, Allyl Bromoacetate, for reference.
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Property Value Notes

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Solubility Insoluble in water. Based on general properties of

similar organic esters.

Toxicological Information

Detailed toxicological studies on Allyl Tribromoacetate have not been identified. The hazard

classification is based on the known toxicity of related allyl compounds and bromoacetates.

Allyl compounds can be lachrymatory and toxic, and their toxicity is often associated with their

metabolism to acrolein, which is a highly reactive and toxic substance.

Hazard Class

Classification

Notes

Acute Oral Toxicity

Category 3: Toxic if swallowed Based on the toxicity of related

(Presumed) allyl esters.
. Category 3: Toxic in contact By analogy to similar
Acute Dermal Toxicity ) )
with skin (Presumed) compounds.
Category 3: Toxic if inhaled Vapors are expected to be

Acute Inhalation Toxicity

(Presumed)

irritating to the respiratory tract.

Skin Corrosion/Irritation

Halogenated organic

Category 2: Causes skin

irritation (Presumed)

compounds are often irritating

to the skin.

Serious Eye Damage/Irritation

Expected to be a strong irritant

Category 1: Causes serious

and potentially corrosive to the

eye damage (Presumed)

eyes.

Experimental Protocols
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Detailed experimental protocols for the safety assessment of Allyl Tribromoacetate are not
available. The following presents a general protocol for the safe handling of hazardous liquid
chemicals, which should be adapted based on a risk assessment for the specific procedures
being undertaken.

Protocol: Safe Handling of Liquid Halogenated Organic Compounds

o Risk Assessment: Before handling, conduct a thorough risk assessment, considering the
quantity of the substance, the nature of the procedure (e.g., heating, distilling), and the
potential for exposure.

o Engineering Controls: All work must be conducted in a properly functioning chemical fume
hood with a face velocity of at least 100 feet per minute.

o Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene). Double gloving is

o

recommended.

[¢]

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat should be worn and buttoned.

[e]

o

Respiratory Protection: If there is a risk of inhalation exposure despite engineering
controls, a respirator with an appropriate organic vapor cartridge should be used.

e Handling:

[¢]

Use the smallest quantity of the substance necessary for the experiment.

[¢]

Avoid direct contact with skin and eyes.

[e]

Do not heat the substance in an open container.

o

Ensure all containers are clearly labeled.

o Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as
strong oxidizing agents, acids, and bases. Keep containers tightly closed.
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o Waste Disposal: Dispose of waste in a designated, labeled container for halogenated organic
waste, following all institutional and local regulations.

o Spill Response: In case of a spill, evacuate the area and alert others. If the spill is small and
you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal. For large spills, evacuate and contact
emergency personnel.

Safety and First Aid Procedures

The following diagrams illustrate the logical flow of safety precautions and first aid measures for
Allyl Tribromoacetate.
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Hazard Recognition and Prevention

Risk Assessment
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Logical Flow of Safety Precautions

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15486424?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid for Allyl Tribromoacetate Exposure

Exposure

Inhalation

Inhalation Skin Contact, Eye Contact

Rinse with Water (15 min)
Remove Contact Lenses
Seek Immediate Medical Attention_Eye

Ingestion

Move to Fresh Air Remove Contaminated Clothing Do NOT Induce Vomiting

Artificial Respiration (if not breathing)

Seek Immediate Medical Attention_Inh

Wash with Soap and Water (15 min)

Seek Medical Attention_Skin

Rinse Mouth with Water

Seek Immediate Medical Attention_Ing

Click to download full resolution via product page

First-Aid Measures for Exposure

Disclaimer

This document is intended as a guide and is not a substitute for a formal Safety Data Sheet. All
laboratory work should be conducted in accordance with institutional safety policies and
procedures. Researchers are strongly encouraged to seek out a certified SDS from the
manufacturer before using Allyl Tribromoacetate. The information provided herein is based on
the best available data for this compound and its structural analogs at the time of writing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl Tribromoacetate: A Comprehensive Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486424+#allyl-tribromoacetate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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